![molecular formula C7H14N2O B6205587 rac-{[(1R,2R)-2-ethylcyclopropyl]methyl}urea, trans CAS No. 1932246-89-3](/img/no-structure.png)
rac-{[(1R,2R)-2-ethylcyclopropyl]methyl}urea, trans
Overview
Description
Rac-{[(1R,2R)-2-ethylcyclopropyl]methyl}urea, trans (also known as RCM or RCMT) is a cyclic urea derivative that has been used in various scientific research applications, including those involving biochemical and physiological effects. RCM is a versatile compound that has been used in a variety of laboratory experiments, and has been found to have a number of advantages and limitations.
Scientific Research Applications
RCM has been used in a variety of scientific research applications, including those involving biochemical and physiological effects. It has been used to study the effects of various drugs on the human body, as well as to study the effects of various environmental factors on biochemical and physiological processes. It has also been used to study the effects of various hormones and other signaling molecules on the body.
Mechanism of Action
The mechanism of action of RCM is not fully understood. However, it is believed to act as a modulator of biochemical and physiological processes, by binding to specific receptors in the body and activating or inhibiting the activity of certain enzymes. It is also believed to act as an antioxidant, by scavenging free radicals and preventing the formation of reactive oxygen species (ROS).
Biochemical and Physiological Effects
RCM has been found to have a number of biochemical and physiological effects. It has been found to have an anti-inflammatory effect, as well as an anti-apoptotic effect. It has also been found to have an effect on the metabolism of glucose, and to have an effect on the metabolism of fatty acids. In addition, it has been found to have an effect on the expression of certain genes, and to have an effect on the levels of certain hormones.
Advantages and Limitations for Lab Experiments
RCM has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of RCM is its low toxicity, which makes it safe to use in a variety of experiments. In addition, it is relatively stable in aqueous solutions, which makes it easy to store and use. However, RCM has a number of limitations, including its low solubility in organic solvents, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for RCM. One potential direction is to further explore its effects on the expression of certain genes. Additionally, further research could be conducted to explore its effects on the metabolism of glucose and fatty acids. Furthermore, further research could be conducted to investigate the potential therapeutic applications of RCM, such as its potential use as an anti-inflammatory or anti-apoptotic agent. Finally, further research could be conducted to explore the potential use of RCM in the treatment of various diseases, such as cancer and Alzheimer’s disease.
Synthesis Methods
RCM can be synthesized in a two-step process. The first step involves the reaction of a cyclopropylmethylcarbamate with a base, such as sodium hydroxide, to form an intermediate. The second step involves the reaction of the intermediate with an aldehyde or ketone to form the desired product. The reaction is typically carried out in an aqueous solution at a temperature of 60-80°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-{[(1R,2R)-2-ethylcyclopropyl]methyl}urea, trans involves the reaction of (1R,2R)-2-ethylcyclopropanol with phosgene to form (1R,2R)-2-ethylcyclopropanecarbonyl chloride, which is then reacted with ammonia to form the desired product.", "Starting Materials": ["(1R,2R)-2-ethylcyclopropanol", "phosgene", "ammonia"], "Reaction": ["React (1R,2R)-2-ethylcyclopropanol with phosgene in the presence of a base to form (1R,2R)-2-ethylcyclopropanecarbonyl chloride", "React (1R,2R)-2-ethylcyclopropanecarbonyl chloride with ammonia to form rac-{[(1R,2R)-2-ethylcyclopropyl]methyl}urea, trans"] } | |
CAS RN |
1932246-89-3 |
Molecular Formula |
C7H14N2O |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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